1-(3-Methyl-1-tritylpyrazol-4-yl)butan-1-one

• Molecular Formula: C27H26N2O
• Molecular Weight: 394.5 g/mol
• IUPAC Name: 1-(3-methyl-1-tritylpyrazol-4-yl)butan-1-one
• InChI: InChI=1S/C27H26N2O/c1-3-13-26(30)25-20-29(28-21(25)2)27(22-14-7-4-8-15-22,23-16-9-5-10-17-23)24-18-11-6-12-19-24/h4-12,14-20H,3,13H2,1-2H3
• InChI Key: FNRCMLDGFSKWES-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1=CN(N=C1C)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4

Description

1-(3-Methyl-1-tritylpyrazol-4-yl)butan-1-one is a complex organic compound belonging to the pyrazole family. Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms in the ring. This particular compound features a trityl group, which is a triphenylmethyl group, attached to the pyrazole ring, and a butan-1-one moiety.

Synthetic Routes and Reaction Conditions:

• Starting Materials: The synthesis of 1-(3-Methyl-1-tritylpyrazol-4-yl)butan-1-one typically begins with 3-methylpyrazole and trityl chloride.

• Reaction Steps: The trityl chloride reacts with 3-methylpyrazole under basic conditions to form the tritylated pyrazole intermediate. This intermediate is then subjected to a Friedel-Crafts acylation reaction with butanoyl chloride to introduce the butan-1-one group.

• Purification: The final product is purified using techniques such as recrystallization or column chromatography.

Industrial Production Methods: In an industrial setting, the synthesis of this compound would be scaled up, with careful control of reaction conditions to ensure high yield and purity. Continuous flow chemistry might be employed to enhance efficiency and safety.

Types of Reactions:

• Oxidation: The butan-1-one group can undergo oxidation to form butanoic acid.

• Reduction: The trityl group can be reduced to triphenylmethanol.

• Substitution: The pyrazole ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions:

• Oxidation: Potassium permanganate (KMnO₄) in an alkaline medium.

• Reduction: Lithium aluminum hydride (LiAlH₄) in ether.

• Substitution: Various nucleophiles such as amines or alcohols in the presence of a base.

Major Products Formed:

• Butanoic Acid: From the oxidation of butan-1-one.

• Triphenylmethanol: From the reduction of the trityl group.

• Substituted Pyrazoles: From nucleophilic substitution reactions.

Scientific Research Applications

• Chemistry: This compound is used as a building block in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals.

• Biology: It has been studied for its potential biological activities, including antimicrobial and antifungal properties.

• Medicine: Research is ongoing to explore its use in drug development, particularly for diseases such as malaria and leishmaniasis.

• Industry: It serves as an intermediate in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism by which 1-(3-Methyl-1-tritylpyrazol-4-yl)butan-1-one exerts its effects depends on its specific biological target. For example, in antimicrobial applications, it may inhibit bacterial enzymes or disrupt cell membranes. The molecular targets and pathways involved would be specific to the biological system being studied.

Comparison with Similar Compounds

• 1-(3-Methylpyrazol-4-yl)butan-1-one: Lacks the trityl group.

• 1-(Tritylpyrazol-4-yl)butan-1-one: Lacks the methyl group on the pyrazole ring.

• 1-(3-Methyl-1-phenylpyrazol-4-yl)butan-1-one: Has a phenyl group instead of a trityl group.

Uniqueness: 1-(3-Methyl-1-tritylpyrazol-4-yl)butan-1-one is unique due to the presence of both the trityl group and the methyl group on the pyrazole ring, which can influence its chemical reactivity and biological activity.